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Abstract

Goshuyuamide I, also known as Wuchuyuamide I, is a naturally occurring amide alkaloid
isolated from plants of the Tetradium genus, notably Tetradium trichotomum and Evodia
rutaecarpa (Goshuyu). Despite its identification, public domain information regarding its specific
biological activities and mechanisms of action remains limited, positioning it as a molecule of
interest for novel therapeutic discovery. This document provides a comprehensive overview of
the available scientific literature on Goshuyuamide I, focusing on its discovery, structural
elucidation, and what is currently known about its biological relevance. The information is
presented to cater to researchers and professionals in the field of drug development,
highlighting areas where further investigation is warranted.

Discovery and Sourcing

Goshuyuamide | is an alkaloid belonging to the amide class of compounds. It has been
identified as a constituent of Evodia rutaecarpa (now classified as Tetradium ruticarpum), a
plant used in traditional Chinese medicine and known as "Wuzhuyu" or "Goshuyu"[1][2]. More
recently, it has also been isolated from the fruits of Tetradium trichotomum, where it was
identified alongside other known and novel amide alkaloids[3][4][5]. While the precise first
report of its discovery is not readily available in current public databases, it is referred to as a
known compound in literature dating from 2019, suggesting its initial characterization occurred

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12375683?utm_src=pdf-interest
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://www.benchchem.com/product/b12375683?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrolipoamide
https://pubmed.ncbi.nlm.nih.gov/35681438/
https://www.dovepress.com/evodiamine-a-extremely-potential-drug-development-candidate-of-alkaloi-peer-reviewed-fulltext-article-IJN
https://tandf.figshare.com/articles/journal_contribution/Wuchuyuamide_V_a_new_amide_alkaloid_from_the_fruits_of_i_Tetradium_trichotomum_i_/7609841
https://www.researchgate.net/publication/330510710_Wuchuyuamide_V_a_new_amide_alkaloid_from_the_fruits_of_Tetradium_trichotomum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

prior to this[4][5]. The biological functions of Goshuyuamide | are described as being poorly
understood, indicating a hascent stage of research into its pharmacological potential[6].

Physicochemical Properties and Structural
Elucidation

The structural characterization of Goshuyuamide | and its analogs has been accomplished
using modern spectroscopic techniques.

Structural Data

While specific quantitative data for Goshuyuamide | is not detailed in the readily available
literature, the general methodologies for the elucidation of related compounds from the same
source are described. The structure of the novel analog, Wuchuyuamide V, isolated alongside
Wuchuyuamide |, was determined using 1D and 2D Nuclear Magnetic Resonance (NMR)
spectroscopy, mass spectrometry, and single-crystal X-ray diffraction[4][5]. It is inferred that
similar techniques were employed for the structural confirmation of Goshuyuamide I.

Table 1: Physicochemical and Structural Data for Goshuyuamide | (Wuchuyuamide I)

Property Data Source

Goshuyuamide | /
Compound Name _ [11[4]1[5]
Wuchuyuamide |

Tetradium trichotomum, Evodia
Natural Source [1][31[4][5]
rutaecarpa

Compound Class Amide Alkaloid [41[5]

Data not available in searched
Molecular Formula
resources

] Data not available in searched
Molecular Weight
resources

) Diagram not available in
Chemical Structure
searched resources
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Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of
Goshuyuamide | are not extensively documented in the available literature. However, based
on the description of the isolation of co-occurring amide alkaloids from Tetradium trichotomum,
a general workflow can be inferred[4][5].

General Isolation Procedure

A likely experimental workflow for the isolation of Goshuyuamide I from its natural source is
outlined below. This is a generalized protocol based on standard phytochemical extraction and
isolation techniques for alkaloids.

e

v

(Extraclion with Organic Solvent (e.g., Methanol))

v

Crude Extract

v

Solvent-Solvent Partitioning

v

Enriched Alkaloid Fraction

v

(Column Chromatography (e.g., Silica GeID

v

Gurther Purification (e.g., Preparative HPLC))

v

D

Click to download full resolution via product page

A generalized workflow for the isolation of Goshuyuamide I.
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Biological Activity and Therapeutic Potential

The biological activities of Goshuyuamide | are not well-documented in the available scientific
literature. One study explicitly states that the biological functions of Goshuyuamide | and a
related compound, evodiamide, are still poorly understood[6].

While direct data on Goshuyuamide | is scarce, its natural source, Evodia rutaecarpa, is
known to produce a variety of bioactive compounds. Other constituents of this plant, such as
evodiamine and rutaecarpine, have been extensively studied and shown to possess anti-
inflammatory, anti-tumor, and analgesic properties[7]. For instance, evodiamine and
rutaecarpine have been found to inhibit the synthesis of prostaglandin E2[7]. Another
compound from the same plant, goshuyuamide I, has been shown to inhibit 5-
lipoxygenase|[7].

The lack of specific bioactivity data for Goshuyuamide | presents a significant opportunity for
future research. Screening for its potential effects in various disease models, such as those for
inflammation, cancer, and infectious diseases, could unveil novel therapeutic applications.

Signaling Pathways and Mechanism of Action

Due to the limited research on the biological effects of Goshuyuamide I, there is currently no
information available regarding the signaling pathways it may modulate or its mechanism of
action.

To illustrate a potential area of investigation, the diagram below depicts a simplified,
hypothetical signaling pathway that could be a starting point for screening the activity of
Goshuyuamide I, based on the known activities of other compounds from Evodia rutaecarpa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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